molecular formula C13H9ClF2O2S B8276988 2-Chloro-1-fluoro-4-[(4-fluorobenzyl)sulfonyl]benzene

2-Chloro-1-fluoro-4-[(4-fluorobenzyl)sulfonyl]benzene

Cat. No. B8276988
M. Wt: 302.72 g/mol
InChI Key: BCXGPMNNFPLHMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-1-fluoro-4-[(4-fluorobenzyl)sulfonyl]benzene is a useful research compound. Its molecular formula is C13H9ClF2O2S and its molecular weight is 302.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-1-fluoro-4-[(4-fluorobenzyl)sulfonyl]benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-1-fluoro-4-[(4-fluorobenzyl)sulfonyl]benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-1-fluoro-4-[(4-fluorobenzyl)sulfonyl]benzene

Molecular Formula

C13H9ClF2O2S

Molecular Weight

302.72 g/mol

IUPAC Name

2-chloro-1-fluoro-4-[(4-fluorophenyl)methylsulfonyl]benzene

InChI

InChI=1S/C13H9ClF2O2S/c14-12-7-11(5-6-13(12)16)19(17,18)8-9-1-3-10(15)4-2-9/h1-7H,8H2

InChI Key

BCXGPMNNFPLHMC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CS(=O)(=O)C2=CC(=C(C=C2)F)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-chloro-4-fluorobenzenethiol (1.0 g), 1-(bromomethyl)-4-fluorobenzene (1.15 g) and potassium carbonate (0.85 g) in DMF (10 ml) was stirred overnight at RT then diluted with water, extracted with ether, and the organics dried (MgSO4) and evaporated under reduced pressure. The resulting oil was dissolved in DCM (10 ml) and MCPBA (1.2 g) added and stirred at RT overnight. The solution was then washed with aqueous sodium metabisulphite and aqueous sodium hydrogen carbonate, dried (MgSO4) and evaporated under reduced pressure to give an oil which was purified by flash column chromatography (eluting 3:2 i-hexane/ether) to give the subtitle compound as a white solid (1.3 g).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.15 g
Type
reactant
Reaction Step One
Quantity
0.85 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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